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Compound of Interest

trans-2-Methoxycyclopentan-1-
Compound Name:

amine
CAS No.: 1306310-32-6
Cat. No.: B1516881

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-2-Methoxycyclopentan-1-amine is a substituted cyclopentylamine derivative that holds
potential as a valuable building block in medicinal chemistry and drug discovery. Its rigid
cyclopentane scaffold, combined with the stereospecific placement of the amine and methoxy
groups, offers a unique three-dimensional structure for probing biological targets. This guide
provides a comprehensive overview of its chemical properties, synthesis, potential applications,
and safety considerations.

Chemical Identity and Properties
CAS Number: 1306310-32-6[1][2][3][4]

Molecular Formula: CeH13NO

Molecular Weight: 115.17 g/mol [5]
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Structure:

Caption: Chemical structure of trans-2-Methoxycyclopentan-1-amine.

Physicochemical Properties:

Property Value Source

Not specified, likely a liquid or

Appearance ] ) -
low-melting solid

Boiling Point (Predicted) 149.2 + 33.0 °C [1]
XLogP3-AA (Computed) 0.1 [5]
Hydrogen Bond Donor Count 1 [5]
Hydrogen Bond Acceptor

ydrog p 5 [5]
Count
Topological Polar Surface Area  35.3 A2 [5]

Synthesis and Stereochemical Control

The primary route for the synthesis of trans-2-Methoxycyclopentan-1-amine is the reductive
amination of 2-methoxycyclopentanone. This method involves the reaction of the ketone with
an amine source, typically ammonia, to form an intermediate imine, which is then reduced to
the final amine. The stereochemical outcome of this reaction is crucial for obtaining the desired
trans isomer.

Plausible Synthetic Pathway:

+ NHs Reducing Agent
2-Methoxycyclopentanone -H:0 2-Methoxycyclopentan-1-imine (e.g., NaBH;CN) trans-2-Methoxycyclopentan-1-amine
(Intermediate)

Click to download full resolution via product page

Caption: General scheme for the synthesis via reductive amination.
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Key Considerations for Stereoselectivity:

The diastereoselectivity of the reduction of the intermediate imine determines the cis/trans ratio
of the product. The choice of reducing agent and reaction conditions can influence this
outcome.

» Steric Hindrance: The reducing agent will preferentially attack the less sterically hindered
face of the imine. In the case of 2-methoxycyclopentanimine, the methoxy group can direct
the approach of the hydride. For the formation of the trans product, the hydride would need
to attack from the same face as the methoxy group is projecting.

e Reducing Agents: Mild reducing agents like sodium cyanoborohydride (NaBHsCN) are often
used for reductive aminations as they are selective for the protonated imine (iminium ion)
over the ketone starting material.[6][7][8][9] The acidity of the reaction medium is a critical
parameter to control, as the reaction proceeds through the iminium ion intermediate.[8] Other
reducing agents such as sodium triacetoxyborohydride (NaBH(OACc)3) are also widely used
due to their lower toxicity.[6]

o Thermodynamic vs. Kinetic Control: The final cis/trans ratio can be a result of either kinetic or
thermodynamic control. The trans isomer is often the thermodynamically more stable product
in 1,2-disubstituted cyclopentanes due to reduced steric strain. Running the reaction under
conditions that allow for equilibration may favor the formation of the trans product.

Detailed Experimental Protocol (Hypothetical):

While a specific peer-reviewed protocol for the synthesis of trans-2-Methoxycyclopentan-1-
amine is not readily available in the searched literature, a general procedure based on the
Borch reductive amination can be proposed:[8]

e Imine Formation: To a solution of 2-methoxycyclopentanone in methanol, an excess of
ammonia (or an ammonia source like ammonium acetate) is added. The reaction is stirred at
room temperature to allow for the formation of the 2-methoxycyclopentanimine intermediate.
The pH of the solution should be maintained in a weakly acidic range (pH 6-7) to facilitate
imine formation.[8]

¢ Reduction: Sodium cyanoborohydride (NaBHsCN) is added portion-wise to the reaction
mixture. The reaction is monitored by a suitable technique (e.g., GC-MS or TLC) until the
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imine intermediate is consumed.

o Work-up and Purification: The reaction is quenched by the addition of water, and the
methanol is removed under reduced pressure. The aqueous layer is basified and extracted
with an organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic
layers are dried over a suitable drying agent (e.g., NazSOa), filtered, and concentrated. The
crude product is then purified by column chromatography or distillation to isolate the trans-2-
Methoxycyclopentan-1-amine.

It is imperative to perform a thorough stereochemical analysis of the final product, for instance,
by NMR spectroscopy, to confirm the trans configuration.

Applications in Drug Discovery and Medicinal
Chemistry

Substituted cyclopentane rings are prevalent scaffolds in a wide array of biologically active
compounds and natural products. The rigid nature of the cyclopentane core allows for a well-
defined spatial arrangement of functional groups, which is advantageous for optimizing
interactions with biological targets.

While specific applications of trans-2-Methoxycyclopentan-1-amine are not extensively
documented in the public domain, its structural motifs are found in compounds with various
biological activities. The presence of both a hydrogen bond donor (amine) and a hydrogen
bond acceptor (methoxy) in a stereochemically defined relationship makes it an attractive
fragment for library synthesis in drug discovery programs.

Potential areas of interest for this scaffold include:

¢ As a building block for novel ligands: The primary amine can be readily functionalized to
introduce a wide range of substituents, allowing for the exploration of chemical space around
a target protein.

 In the synthesis of enzyme inhibitors: The stereochemistry of the amine and methoxy groups
could be crucial for fitting into the active site of enzymes.
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e As a scaffold for CNS-active agents: The lipophilicity and polar surface area of the molecule
are within the range often associated with central nervous system activity.

Further research and screening are necessary to elucidate the specific biological activities of
derivatives of trans-2-Methoxycyclopentan-1-amine.

Spectroscopic Characterization (Predicted)

Detailed experimental spectra for trans-2-Methoxycyclopentan-1-amine are not available in
the searched literature. However, based on the known spectroscopic properties of similar
amines and cyclopentane derivatives, the following characteristic signals can be predicted:[10]

e 1H NMR:

o The protons on the carbons bearing the amine and methoxy groups (C1-H and C2-H)
would likely appear as multiplets in the downfield region of the aliphatic spectrum.

o The methoxy group would present as a sharp singlet around 3.3-3.5 ppm.

o The amine protons would likely be a broad singlet, and its chemical shift would be
concentration and solvent-dependent. Its presence could be confirmed by D20 exchange,
which would cause the signal to disappear.[10]

o The remaining cyclopentane ring protons would appear as a series of complex multiplets.
e 13C NMR:

o The carbons attached to the nitrogen and oxygen (C1 and C2) would be the most
downfield of the aliphatic carbons.[10]

o The methoxy carbon would appear around 55-60 ppm.
o The other three cyclopentane carbons would resonate at higher fields.
¢ IR Spectroscopy:

o A characteristic N-H stretching absorption for a primary amine would be expected in the
range of 3300-3500 cm~1. Primary amines typically show two bands in this region.[10]
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o C-H stretching absorptions would be observed just below 3000 cm~1.

o A C-O stretching band for the ether linkage would also be present.

e Mass Spectrometry:
o The molecular ion peak (M*) would be observed at m/z = 115.

o Common fragmentation patterns would include the loss of the methoxy group or cleavage
adjacent to the amine.

Safety and Handling

A specific Safety Data Sheet (SDS) for trans-2-Methoxycyclopentan-1-amine (CAS 1306310-
32-6) is not widely available. However, based on the GHS information provided by some
suppliers and the general properties of aliphatic amines, the following precautions should be
taken:

o Hazard Statements: May be harmful if swallowed. Causes skin irritation. Causes serious eye
irritation. May cause respiratory irritation.[11]

e Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[11]

o Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
vapors.[11]

o Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of
water.[11]

o Keep away from heat, sparks, and open flames.[11]
o Store in a tightly sealed container in a cool, dry place.

It is highly recommended to consult the specific SDS provided by the supplier before handling
this chemical.
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Conclusion

trans-2-Methoxycyclopentan-1-amine is a chiral building block with potential for use in the

synthesis of novel chemical entities for drug discovery and development. Its stereodefined

structure offers a valuable platform for the design of targeted ligands. While detailed

information on its synthesis and applications is still emerging, the principles of stereoselective

reductive amination provide a clear path for its preparation. As with all research chemicals, it

should be handled with appropriate safety precautions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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